4(1H)-Pyridazinethione, 1-methyl-3,5-diphenyl-

• CAS RN: 59617-88-8
• Molecular Formula: C17H14N2S
• Molecular Weight: 278.4 g/mol
• IUPAC Name: 1-methyl-3,5-diphenylpyridazine-4-thione
• InChI: InChI=1S/C17H14N2S/c1-19-12-15(13-8-4-2-5-9-13)17(20)16(18-19)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key: ODATZDUCGMYWKG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=S)C(=N1)C2=CC=CC=C2)C3=CC=CC=C3

Description

4(1H)-Pyridazinethione, 1-methyl-3,5-diphenyl- is a useful research compound. Its molecular formula is C17H14N2S and its molecular weight is 278.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 g. portion of the product of Example 4 was dissolved in 10 ml. of pyridine and heated under reflux for 4 hours with 1 g. of P2S5. The solution was then poured into ice water and stirred for 30 minutes. The precipitate was recovered by filtration and crystallized from hexane-isopropyl alcohol. The yield was 1 g. of 1-methyl-3,5-diphenyl-4(1H)-pyridazinethione, m.p. 122°-23°C., which was identified by infrared, nuclear magnetic resonance and ultraviolet analyses, and by mass spectrometry.